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Compound of Interest

Compound Name:
4-(Pyrrolidin-1-yl)butanoic acid

hydrochloride

Cat. No.: B031803 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Subject: Molecular Weight and Chemical Properties of 4-(Pyrrolidin-1-yl)butanoic acid
hydrochloride

This document provides a concise summary of the key chemical and physical properties of 4-
(Pyrrolidin-1-yl)butanoic acid hydrochloride, a biochemical reagent utilized in life science

research.

Chemical Identity
Property Value

IUPAC Name 4-(pyrrolidin-1-yl)butanoic acid;hydrochloride

Molecular Formula C₈H₁₅NO₂・HCl[1][2]

Molecular Weight 193.67 g/mol [1][2]

CAS Number Not available

Structural Information
The molecular structure of 4-(Pyrrolidin-1-yl)butanoic acid hydrochloride consists of a

butanoic acid backbone with a pyrrolidine ring attached to the fourth carbon atom. The
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hydrochloride salt is formed by the protonation of the nitrogen atom in the pyrrolidine ring.

Physicochemical Properties
Property Value

Parent Compound 1-Pyrrolidinebutanoic acid[3]

Component Compounds 1-Pyrrolidinebutanoic acid, Hydrochloric Acid[3]

Logical Relationship of Components
The logical relationship for the formation of the hydrochloride salt can be visualized as the

reaction between the free base, 4-(Pyrrolidin-1-yl)butanoic acid, and hydrochloric acid.

4-(Pyrrolidin-1-yl)butanoic acid (Free Base)

4-(Pyrrolidin-1-yl)butanoic acid hydrochloride (Salt)

+ HCl

Hydrochloric Acid

Click to download full resolution via product page

Caption: Formation of the hydrochloride salt.

This technical summary provides essential data for researchers and professionals working with

4-(Pyrrolidin-1-yl)butanoic acid hydrochloride. For further information, consulting

comprehensive chemical databases is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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